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Compound of Interest

Compound Name: DC-5X029

Cat. No.: B382137

Essential Safety and Handling Guide for DC-
SX029

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of DC-SX029. Our goal is to furnish laboratory personnel with
the necessary information to ensure safety and compliance, thereby fostering a secure
research environment.

Key Safety and Physical Data

While specific quantitative toxicological data such as LD50 and LC50 values for DC-SX029 are
not publicly available, the following table summarizes its known hazards and physical
properties.
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Parameter Value Reference
Chemical Name DC-SX029

CAS Number 300713-88-6

Molecular Formula C14H17F3N206S

Molecular Weight 398.35 g/mol

Harmful if swallowed. Very
GHS Hazard Statements toxic to aquatic life with long

lasting effects.

Storage Temperature -20°C (as powder)

Personal Protective Equipment (PPE)

When handling DC-SX029, the following personal protective equipment is mandatory to
minimize exposure and ensure personal safety.

PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Chemical-resistant gloves (e.g., Nitrile).
Body Protection Impervious laboratory coat or gown.

Use in a well-ventilated area or under a
) ) chemical fume hood. For weighing or
Respiratory Protection )
procedures that may generate dust, a respirator

may be required.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling DC-SX029 is crucial for laboratory safety. The following
workflow outlines the key steps from receipt to disposal.
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Safe Handling Workflow for DC-SX029
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Caption: Step-by-step workflow for the safe handling of DC-SX029.
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Experimental Protocols

Weighing and Solution Preparation:

e Don all required Personal Protective Equipment.

o Perform all manipulations within a certified chemical fume hood.

o Carefully weigh the desired amount of DC-SX029 powder using an analytical balance.
« To minimize dust, gently tap the container before opening.

e Add the appropriate solvent (e.g., DMSO) to the powder in a suitable container and mix until
fully dissolved.

Disposal Plan

All waste materials contaminated with DC-SX029 must be treated as hazardous waste.

¢ Solid Waste: Collect all contaminated solid waste, including empty vials, weighing paper, and
contaminated PPE, in a designated and clearly labeled hazardous waste container.

¢ Liquid Waste: Collect all solutions containing DC-SX029 in a labeled, sealed, and chemical-
resistant container.

o Disposal: Arrange for the disposal of all hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Spill Response Plan

In the event of a spill, immediate and appropriate action is critical to prevent exposure and
environmental contamination.
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Chemical Spill Response for DC-SX029
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Caption: Step-by-step procedure for responding to a DC-SX029 spill.
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Signaling Pathway of DC-SX029

DC-SX029 is an inhibitor of Sorting Nexin 10 (SNX10), which plays a role in inflammatory
signaling pathways. The diagram below illustrates the key interactions.

DC-SX029 Signaling Pathway Inhibition
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Caption: Inhibition of the SNX10-PIKfyve pathway by DC-SX029.

 To cite this document: BenchChem. [Personal protective equipment for handling DC-SX029].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b382137#personal-protective-equipment-for-handling-
dc-sx029]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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